Cas no 1209824-32-7 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1209824-32-7
• MF: C₁₇H₂₀N₄OS
• MW: 328.431901931763
• CID: 5933359
• PubChem ID: 45530749
• Update Time: 2024-01-16

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, N-(4,7-dimethyl-2-benzothiazolyl)-3-methyl-1-(1-methylethyl)-
• N-(4,7-dimethylbenzo[d]thiazol-2-yl)-1-isopropyl-3-methyl-1H-pyrazole-5-carboxamide
• F5086-1347
• 1209824-32-7
• AKOS024496120
• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-2-propan-2-ylpyrazole-3-carboxamide
• VU0634158-1

• Inchi： 1S/C17H20N4OS/c1-9(2)21-13(8-12(5)20-21)16(22)19-17-18-14-10(3)6-7-11(4)15(14)23-17/h6-9H,1-5H3,(H,18,19,22)
• InChI Key： XGXXNCAVSGMTFO-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(NC2=NC3=C(C)C=CC(C)=C3S2)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 328.13578245g/mol
• Monoisotopic Mass: 328.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles